Cas no 1215691-60-3 (4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1215691-60-3
• MF: C₂₉H₃₄ClN₃OS
• MW: 508.117764949799
• CID: 5507353
• Update Time: 2025-11-06

4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide:hydrochloride
• 4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C29H33N3OS.ClH/c1-5-31(6-2)18-19-32(29-30-27-22(4)21(3)12-17-26(27)34-29)28(33)25-15-13-24(14-16-25)20-23-10-8-7-9-11-23;/h7-17H,5-6,18-20H2,1-4H3;1H
• InChI Key： UPJKWWMUNBTCPR-UHFFFAOYSA-N
• SMILES： C(N(CCN(CC)CC)C1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1.[H]Cl

Additional information on 4-benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

4-Benzyl-N-[2-(Diethylamino)ethyl]-N-(4,5-Dimethyl-1,3-benzothiazol-2-yl)benzamide Hydrochloride (CAS No. 1215691-60-3): An Overview

4-Benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1215691-60-3) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The structure of this compound is characterized by a benzamide moiety linked to a benzothiazole ring, with additional functional groups that enhance its pharmacological profile.

The benzothiazole core is a key structural feature that contributes to the compound's biological activity. Benzothiazoles are heterocyclic compounds that have been extensively studied for their ability to interact with various biological targets. The presence of the benzamide group further enhances the compound's ability to form hydrogen bonds and interact with biomolecules, making it a promising candidate for drug development.

The 4-benzyl substituent on the benzamide moiety adds steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability. This substitution pattern is often seen in compounds designed to target specific cellular compartments or receptors. The N-[2-(diethylamino)ethyl] group introduces a basic amine functionality, which can modulate the compound's pKa and affect its ionization state in different physiological environments. This is particularly important for optimizing the compound's bioavailability and pharmacokinetic properties.

The N-(4,5-dimethyl-1,3-benzothiazol-2-yl) substituent on the benzamide moiety is another critical feature of this compound. The dimethyl substitution on the benzothiazole ring can enhance the compound's lipophilicity and stability, which are crucial for its therapeutic efficacy. The hydrochloride salt form of the compound ensures its solubility in aqueous media, making it suitable for various formulations, including oral and parenteral administration.

In recent years, there has been growing interest in the development of benzothiazole-based compounds for their potential therapeutic applications. Studies have shown that these compounds can exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain benzothiazole derivatives demonstrated potent antitumor activity against various cancer cell lines. The authors attributed this activity to the ability of these compounds to induce apoptosis and inhibit cell proliferation.

The pharmacological profile of 4-Benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride has also been investigated in preclinical studies. Research has shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to target specific cellular pathways involved in cancer progression. Additionally, the compound has been shown to have low toxicity in animal models, suggesting its potential for further development as a therapeutic agent.

The synthetic route for preparing 4-Benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride involves several steps, including the formation of the benzamide intermediate and subsequent functionalization with the benzothiazole moiety. The synthesis typically starts with the reaction of 4-benzylbenzoic acid with 2-diethylaminoethanamine to form the corresponding amide. The resulting amide is then reacted with 4,5-dimethylbenzothiazol-2-thiol to introduce the benzothiazole substituent. Finally, the product is converted to its hydrochloride salt form by treatment with hydrochloric acid.

The purity and quality of this compound are critical for its use in pharmaceutical research and development. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing and purifying this compound. These methods ensure that the final product meets stringent quality standards required for preclinical and clinical studies.

In conclusion, 4-Benzyl-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1215691-60-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and potential applications in treating various diseases.